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For Researchers, Scientists, and Drug Development Professionals

Introduction

Near-infrared (NIR) fluorescence imaging is a powerful modality for in vivo cell tracking due to
its deep tissue penetration and low autofluorescence, offering high signal-to-noise ratios. NIR-
797 isothiocyanate is a cyanine dye that has emerged as a valuable tool for labeling and
tracking cells in vivo. Its isothiocyanate functional group allows for stable covalent conjugation
to primary amines on the cell surface, providing a robust method for long-term cell monitoring.
This technical guide provides a comprehensive overview of NIR-797 isothiocyanate, including
its physicochemical properties, detailed experimental protocols for cell labeling and in vivo
imaging, and a summary of its performance characteristics.

Core Properties of NIR-797 Isothiocyanate

A thorough understanding of the physicochemical properties of NIR-797 isothiocyanate is
crucial for its effective application in in vivo cell tracking studies. The following table
summarizes the key quantitative data for this dye.
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Property

Value

Source

Excitation Maximum (Aex)

795 nm (in 0.1 M phosphate
buffer, pH 7.0)

[1]

Emission Maximum (Aem)

817 nm (in 0.1 M phosphate
buffer, pH 7.0)

[1]

Molecular Weight 880.14 g/mol [1]

Solubility Soluble in DMSO and ethanol [2]
Store at -20°C, protected from

Storage [2][3]

light and moisture

Cell Labeling and In Vivo Tracking Workflow

The successful tracking of cells in vivo using NIR-797 isothiocyanate relies on a systematic

workflow encompassing cell labeling, injection, and subsequent imaging.
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Figure 1: Experimental workflow for in vivo cell tracking.
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Experimental Protocols
Cell Labeling with NIR-797 Isothiocyanate

This protocol is based on a successful method for labeling T cells, which resulted in high
labeling efficiency with no reported toxicity.

Materials:

¢ NIR-797 isothiocyanate

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Phosphate-Buffered Saline (PBS)

o Cells of interest

o Cell culture medium

e Centrifuge

 Incubator

Procedure:

o Prepare NIR-797 Isothiocyanate Stock Solution:

o Dissolve NIR-797 isothiocyanate in anhydrous DMSO to a stock concentration of 1-5
mg/mL. This solution should be prepared fresh for each labeling experiment.

o Cell Preparation:

o Harvest cultured cells and wash them twice with sterile PBS to remove any residual
culture medium.

o Resuspend the cell pellet in PBS at a concentration of 1 x 1076 to 1 x 10"7 cells/mL.

e Cell Labeling:
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o Add the NIR-797 isothiocyanate stock solution to the cell suspension to a final
concentration of 20 pM.

o Incubate the cells for 30 minutes at 37°C, protected from light.

e Washing:

o After incubation, centrifuge the labeled cells at a low speed (e.g., 300-400 x g) for 5
minutes.

o Discard the supernatant containing unbound dye.
o Resuspend the cell pellet in fresh, sterile PBS and centrifuge again.

o Repeat the washing step at least two more times to ensure complete removal of any free
dye.

e Final Resuspension:

o Resuspend the final washed cell pellet in an appropriate buffer or medium for in vivo
injection.

In Vivo Imaging Protocol
Materials:
e Animal model (e.g., mouse, rat)

¢ Anesthesia

 Invivo NIR fluorescence imaging system equipped with appropriate excitation and emission
filters for NIR-797.

Procedure:
e Animal Preparation:

o Anesthetize the animal according to approved institutional protocols.
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o Maintain the animal's body temperature throughout the imaging procedure.

o Cell Injection:

o Inject the NIR-797 labeled cells into the animal via the desired route (e.g., intravenous,
intraperitoneal, subcutaneous).

e Image Acquisition:
o Place the animal in the imaging chamber.

o Acquire whole-body or region-of-interest images at various time points post-injection to
track the migration and localization of the labeled cells.

o Use an excitation source centered around 795 nm and an emission filter that captures
wavelengths around 817 nm.

o Data Analysis:

o Quantify the fluorescence intensity in the regions of interest to determine the relative
abundance of labeled cells over time.

Signaling Pathway of Cell Labeling

The isothiocyanate group of NIR-797 reacts with primary amine groups present on the surface
of cells, forming a stable thiourea bond. This covalent linkage ensures that the fluorescent dye
remains attached to the cells for extended periods, enabling long-term in vivo tracking.
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Figure 2: Covalent labeling of cell surface amines.

Performance and Considerations

Labeling Efficiency and Stability: One study reported a labeling efficiency of nearly 100% for T
cells using a 20 uM concentration of NIR-797 isothiocyanate for 30 minutes. The labeling was
also described as very stable. Encapsulation of NIR-797 in nanoparticles has been shown to
enhance its stability.

Toxicity: While specific quantitative toxicity data for NIR-797 isothiocyanate is limited, the
aforementioned T-cell labeling protocol did not report any adverse effects on cell viability. As a
general precaution, it is advisable to perform in vitro cytotoxicity assays (e.g., MTT or
resazurin-based assays) to determine the optimal non-toxic labeling concentration for your
specific cell type.

Photostability: Cyanine dyes, in general, can be susceptible to photobleaching upon repeated
excitation. It is recommended to minimize the exposure of labeled cells to light and to use the
lowest possible excitation power during imaging to preserve the fluorescent signal for

longitudinal studies. Encapsulating the dye within nanoparticles can improve its photostability.

Conclusion
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NIR-797 isothiocyanate is a valuable fluorescent probe for in vivo cell tracking. Its near-
infrared spectral properties and ability to form stable covalent bonds with cells make it well-
suited for long-term imaging studies in deep tissues. By following the detailed protocols and
considering the performance characteristics outlined in this guide, researchers can effectively
utilize NIR-797 isothiocyanate to gain critical insights into cellular trafficking, biodistribution,
and the efficacy of cell-based therapies. Further optimization of labeling conditions for specific
cell types is recommended to ensure optimal performance and minimize any potential for
cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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